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Compound of Interest

Compound Name: Methyl carbamate-d3

Cat. No.: B12421559 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity

deuterated compounds, Methyl carbamate-d3 serves as a critical internal standard and tracer

in various analytical applications. This technical guide provides an in-depth overview of its

commercial availability, key technical specifications, and detailed experimental protocols for its

effective use.

Commercial Availability
Methyl carbamate-d3 is available from several reputable chemical suppliers specializing in

stable isotopes and research chemicals. The following table summarizes the primary

commercial sources and their product offerings.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Additiona
l
Informati
on

MedchemE

xpress

Methyl

carbamate-

d3

124522-

32-3

C₂H₂D₃NO

₂
78.09 ≥98%

Available in

various

quantities,

ships at

room

temperatur

e.[1][2]

Immunoma

rt

Methyl

carbamate-

d3

124522-

32-3

C₂H₂D₃NO

₂
78.09 98.0%

Offered for

research

use only,

with

available

data and

safety

sheets.[3]

InvivoChe

m

Methyl

carbamate-

d3

124522-

32-3

C₂H₂D₃NO

₂
78.09 ≥98%

Provides

the

compound

for

research

purposes,

not for

human

use.[4]

Sigma-

Aldrich

Methyl

carbamate

98% (non-

deuterated)

598-55-0 C₂H₅NO₂ 75.07 98% While the

deuterated

form is not

explicitly

listed, they

are a major

supplier of
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related

compound

s and

isotopes.

CheMondis

Methyl

carbamate-

d3

124522-

32-3

C₂H₂D₃NO

₂
78.09

Not

Specified

A

marketplac

e that lists

MedChem

Express as

a supplier.

Technical Data
Physicochemical Properties

Property Value Source

Appearance White to off-white solid

Solubility H₂O: 50 mg/mL (ultrasonic)

Storage (Powder)
-20°C for 3 years; 4°C for 2

years

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month

Isotopic Enrichment
Isotopic enrichment is a critical parameter for deuterated standards, representing the

percentage of molecules where the specified hydrogen atoms are replaced by deuterium.

While suppliers guarantee high enrichment, the exact percentage can vary between batches.

Cambridge Isotope Laboratories, Inc., a leading manufacturer of stable isotopes, clarifies that

an isotopic enrichment of 99.5% for a D3-labeled compound means that 98.5% of the

molecules are the CD₃ species, with a small percentage being CD₂H. Researchers should

always refer to the Certificate of Analysis (CoA) for the specific lot they purchase to obtain the

precise isotopic enrichment value.
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Experimental Protocols
Methyl carbamate-d3 is primarily utilized as an internal standard in quantitative analytical

methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS) to correct for variability during sample

preparation and analysis.

General Protocol for Use as an Internal Standard in LC-
MS/MS Analysis
This protocol is a general guideline and should be optimized for the specific analyte and matrix

being studied. It is based on established methods for using deuterated internal standards in

quantitative analysis.

1. Preparation of Stock Solutions:

Methyl carbamate-d3 (Internal Standard) Stock Solution (1 mg/mL): Accurately weigh 1 mg

of Methyl carbamate-d3 and dissolve it in 1 mL of a suitable solvent (e.g., methanol,

acetonitrile, or water). Store at -20°C or -80°C as recommended.

Analyte Stock Solution (1 mg/mL): Prepare a stock solution of the non-deuterated analyte

(methyl carbamate or other target molecule) in the same manner.

2. Preparation of Working Solutions:

Internal Standard Working Solution: Dilute the Methyl carbamate-d3 stock solution with the

initial mobile phase to a concentration that yields a robust signal in the LC-MS/MS system

(e.g., 100 ng/mL).

Calibration Curve Standards: Prepare a series of calibration standards by spiking known

concentrations of the analyte working solution into a blank matrix (e.g., plasma, urine, or

water). Add a constant volume of the internal standard working solution to each calibration

standard.

3. Sample Preparation (Protein Precipitation Method for Plasma):
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To 100 µL of plasma sample (or calibrator/QC sample), add 20 µL of the internal standard

working solution.

Vortex briefly to mix.

Add 300 µL of cold acetonitrile to precipitate the proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase.

Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

Chromatographic Conditions: Develop a suitable chromatographic method to achieve good

separation of the analyte and internal standard from matrix components. A C18 column is

often a good starting point.

Mass Spectrometric Conditions: Optimize the mass spectrometer parameters (e.g.,

ionization source, collision energy) for both the analyte and Methyl carbamate-d3. Use

Multiple Reaction Monitoring (MRM) for quantification, monitoring a specific precursor-to-

product ion transition for each compound.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the analyte for the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Visualizations
Experimental Workflow: Methyl Carbamate-d3 as an Internal Standard
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Caption: Workflow for using Methyl Carbamate-d3 as an internal standard.

Concept of Isotopic Enrichment for Methyl Carbamate-d3
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Caption: Isotopic enrichment of Methyl Carbamate-d3.
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Proposed Signaling Pathway Inhibition by Carbamates
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Caption: Inhibition of Acetylcholinesterase by N-Methyl Carbamates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. CheMondis Marketplace [chemondis.com]

3. immunomart.com [immunomart.com]

4. Methyl carbamate-d3 | Isotope-Labeled Compounds | 124522-32-3 | Invivochem
[invivochem.com]

To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for Methyl
Carbamate-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421559#commercial-suppliers-of-methyl-
carbamate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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